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Abstract
4-Chlorophenoxyacetic acid (4-CPA) and its sodium salt are synthetic auxins that play a dual

role in agriculture, serving as a plant growth regulator at low concentrations and a selective

herbicide at higher doses.[1][2][3] This technical guide provides a comprehensive review of the

research on 4-chlorophenoxyacetic acid sodium salt, covering its chemical properties,

synthesis, mechanism of action, diverse applications, and toxicological profile. By synthesizing

technical data with practical insights, this document aims to be an essential resource for

professionals in agricultural science and drug development.

Introduction
4-Chlorophenoxyacetic acid sodium salt is the sodium salt of 4-CPA, a phenoxy acid derivative

with significant biological activity in plants.[4][5] It is structurally similar to endogenous plant

hormones called auxins, allowing it to influence and regulate various aspects of plant growth,

including cell division and differentiation.[1][6] This mimetic action is the foundation of its utility

in agriculture, where it is used to prevent premature fruit drop, promote fruit setting, and induce
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the formation of seedless fruits in crops like tomatoes, peppers, and grapes.[2][4][5]

Conversely, at elevated concentrations, this same hormonal interference leads to uncontrolled

growth and eventual death in susceptible broadleaf weeds, making it an effective herbicide.[7]

[8]

Chemical and Physical Properties
Understanding the physicochemical properties of 4-chlorophenoxyacetic acid sodium salt is

fundamental to its formulation, application, and environmental fate. The compound is a white

crystalline solid that is readily soluble in water.[7][9][10] This high water solubility is a key factor

in its agricultural formulations and its potential mobility in the environment.[11]

Property Value Source

Chemical Name
Sodium 4-

chlorophenoxyacetate
[7]

CAS Number 13730-98-8 [7][10]

Molecular Formula C8H6ClNaO3 [7][10]

Molecular Weight 208.57 g/mol [7][10]

Appearance
White crystalline

powder/needles
[7][9][10]

Melting Point 154-164 °C [7][9][10]

Solubility Soluble in water [7][10]

Vapor Pressure 0.000188 mmHg at 25°C [10]

Synthesis and Manufacturing
The synthesis of 4-chlorophenoxyacetic acid typically involves the reaction of 4-chlorophenol

with chloroacetic acid under alkaline conditions.[10][12][13] The resulting 4-

chlorophenoxyacetic acid is then neutralized with sodium hydroxide or sodium carbonate to

produce the sodium salt.

A common laboratory-scale synthesis procedure is as follows:
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4-chlorophenol is dissolved in an aqueous solution of sodium hydroxide to form sodium 4-

chlorophenolate.[12][13]

Chloroacetic acid is added to this solution.[12][13]

The mixture is heated, typically under reflux, to facilitate the nucleophilic substitution reaction

where the phenolate displaces the chloride from chloroacetic acid.[12]

After the reaction is complete, the solution is cooled and acidified with a strong acid, such as

hydrochloric acid, to precipitate the 4-chlorophenoxyacetic acid.[12]

The precipitated acid is then filtered, washed, and dried.[12]

Finally, the acid is dissolved in a suitable solvent and neutralized with a stoichiometric

amount of sodium hydroxide to yield the sodium salt.

Industrial production may utilize variations of this process, potentially using different solvents or

catalysts to improve yield and purity.[14]

Mechanism of Action
The biological effects of 4-chlorophenoxyacetic acid sodium salt stem from its ability to mimic

the natural plant hormone auxin.[1][6]

As a Plant Growth Regulator: At low concentrations, 4-CPA binds to auxin receptors in plant

cells, initiating a signaling cascade that promotes cell division, elongation, and differentiation.[1]

[6] This leads to desirable agricultural outcomes such as:

Preventing Abscission: It inhibits the formation of the abscission layer at the base of flowers

and young fruits, preventing them from dropping prematurely.[4]

Promoting Fruit Set and Development: It stimulates ovary enlargement and fruit growth, even

in the absence of pollination, which can lead to the formation of seedless fruits

(parthenocarpy).[5]

Enhancing Yield and Quality: By ensuring more flowers develop into fruits and promoting

uniform growth, it can significantly increase crop yields and improve quality.[2][5]
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As a Herbicide: At higher concentrations, the auxin-mimicking effect becomes detrimental,

particularly for broadleaf weeds. The excessive and unregulated growth stimulation leads to a

variety of physiological disruptions, including epinasty (twisting of stems and leaves), stem

swelling, and disruption of vascular tissues, ultimately causing the death of the plant.

4-CPA Application Plant Cellular Response

Physiological Outcomes

4-CPA Sodium Salt Auxin Receptor Binding
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Caption: Mechanism of 4-CPA as a growth regulator and herbicide.

Applications in Agriculture
4-Chlorophenoxyacetic acid sodium salt is applied to a variety of crops to achieve specific

outcomes. Application rates are critical, as the line between beneficial growth regulation and

phytotoxicity is concentration-dependent.[5][7]

Tomatoes: Used to prevent flower drop and promote fruit setting, especially under adverse

temperature conditions. Typical application is a spray of 15-30 mg/L on the flowers.[5][7]

Grapes: Applied after flowering to reduce fruit drop and increase the size and uniformity of

the berries.[5]

Eggplant and Peppers: Sprayed during the blooming period to enhance fruit set and increase

early yield.[4][5]

Rice Defense: Recent research has shown that 4-CPA can act as a chemical elicitor,

inducing defense resistance in rice against insects like the white-backed planthopper by
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modulating metabolic pathways and inducing the formation of lignin-like polymers.[15]

Toxicological Profile and Environmental Fate
Toxicology: 4-Chlorophenoxyacetic acid sodium salt is classified as having low acute toxicity.

The acute oral LD50 for rats is reported to be 2200 mg/kg, and the acute dermal LD50 is

greater than 2200 mg/kg.[7] However, it can be an irritant to the skin and eyes.[7] While

comprehensive carcinogenicity studies on 4-CPA are limited, the evidence from structurally

related compounds like 2,4-D does not suggest a strong carcinogenic potential in humans.[16]

Environmental Fate: Due to its high water solubility, 4-CPA has the potential to be mobile in soil

and could contaminate groundwater.[11][17] Its persistence in the environment is a subject of

ongoing research. Degradation can occur through various processes, including electrochemical

oxidation.[1][8] Studies are also exploring the use of layered double hydroxides to create

controlled-release formulations, which could minimize environmental contamination by reducing

the amount of herbicide needed and controlling its release rate.[11][18]

Analytical Methodology: Quantification in
Strawberry Matrix
The detection and quantification of 4-CPA residues in agricultural products are crucial for

ensuring food safety and regulatory compliance. High-performance liquid chromatography

coupled with tandem mass spectrometry (HPLC-MS/MS) is a common and highly sensitive

method for this purpose.

Experimental Protocol: Modified QuEChERS for HPLC-
MS/MS Analysis
This protocol is adapted from a method for determining 4-CPA in strawberries.[19] The

QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a streamlined

approach to sample preparation.

Objective: To extract and quantify 4-CPA residues from a strawberry sample.

Materials:
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Homogenized strawberry sample

Acetonitrile (ACN)

Anhydrous Magnesium Sulfate (MgSO4)

Sodium Chloride (NaCl)

Trisodium citrate dihydrate and Disodium hydrogen citrate sesquihydrate

Dispersive solid-phase extraction (d-SPE) sorbents: C18 and a strong cation-exchange

(SCX) sorbent

HPLC-grade water with 0.1% formic acid

HPLC-grade methanol

Centrifuge tubes (50 mL)

Centrifuge

Vortex mixer

HPLC-MS/MS system with a C18 column and electrospray ionization (ESI) source

Procedure:

Sample Extraction:

Weigh 10 g of the homogenized strawberry sample into a 50 mL centrifuge tube.

Add 10 mL of acetonitrile.

Add the QuEChERS salt packet (containing MgSO4, NaCl, and citrate buffers). The salts

induce liquid-liquid partitioning and help separate the acetonitrile layer.

Immediately cap and shake vigorously for 1 minute to prevent the agglomeration of salts.

Centrifugation:
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Centrifuge the tube at 4000 rpm for 5 minutes. This will result in a clean separation of the

upper acetonitrile layer (containing the 4-CPA) from the aqueous and solid matrix

components.

Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

Transfer a 1 mL aliquot of the supernatant (acetonitrile extract) to a 2 mL microcentrifuge

tube containing the d-SPE sorbents (e.g., MgSO4, C18, and SCX).

The SCX sorbent is particularly important for removing pigments like anthocyanins from

strawberries, which can interfere with the analysis.[19]

Vortex for 30 seconds.

Final Centrifugation and Preparation for Analysis:

Centrifuge the d-SPE tube at 10,000 rpm for 2 minutes.

Carefully collect the cleaned supernatant.

Filter the extract through a 0.22 µm syringe filter into an HPLC vial.

HPLC-MS/MS Analysis:

Inject the sample into the HPLC-MS/MS system.

Separation: Perform chromatographic separation on a C18 column using a gradient

mobile phase of 0.1% formic acid in water and methanol.

Detection: Operate the mass spectrometer in negative electrospray ionization (ESI-)

mode. Monitor for the specific precursor-to-product ion transitions for 4-CPA in Multiple

Reaction Monitoring (MRM) mode to ensure high selectivity and sensitivity.

Quantification: Create a calibration curve using analytical standards of 4-CPA to quantify

the concentration in the sample. The limit of detection (LOD) for this method can be as low

as 0.005 mg/kg.[19]

Conclusion
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4-Chlorophenoxyacetic acid sodium salt is a versatile and economically important agricultural

chemical. Its function as a synthetic auxin allows for precise manipulation of plant growth,

leading to significant improvements in crop yield and quality. However, its potential for

environmental contamination and the need for careful dose management necessitate a

thorough understanding of its properties and behavior. Continued research into areas such as

its environmental fate, long-term toxicological effects, and the development of advanced

formulations like controlled-release systems will be crucial for ensuring its safe and sustainable

use in the future.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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